Cas no 1261943-51-4 (6-(2-Fluoro-5-methylphenyl)-2-formylphenol)

• Product Name: 6-(2-Fluoro-5-methylphenyl)-2-formylphenol
• CAS No: 1261943-51-4
• MF: C₁₄H₁₁FO₂
• MW: 230.234347581863
• MDL: MFCD18314656
• CID: 2765039
• PubChem ID: 53220341
• Update Time: 2025-09-28

6-(2-Fluoro-5-methylphenyl)-2-formylphenol Chemical and Physical Properties

Names and Identifiers

• 1261943-51-4
• 2'-Fluoro-2-hydroxy-5'-methyl[1,1'-biphenyl]-3-carbaldehyde
• DTXSID50685088
• 2'-Fluoro-2-hydroxy-5'-methyl-[1,1'-biphenyl]-3-carbaldehyde
• 6-(2-Fluoro-5-methylphenyl)-2-formylphenol, 95%
• MFCD18314656
• 6-(2-FLUORO-5-METHYLPHENYL)-2-FORMYLPHENOL
• 6-(2-Fluoro-5-methylphenyl)-2-formylphenol

• MDL： MFCD18314656
• Inchi： 1S/C14H11FO2/c1-9-5-6-13(15)12(7-9)11-4-2-3-10(8-16)14(11)17/h2-8,17H,1H3
• InChI Key： FSBIXWCGFSRTHZ-UHFFFAOYSA-N
• SMILES： FC1=CC=C(C)C=C1C1C=CC=C(C=O)C=1O

Computed Properties

• Exact Mass: 230.07430775Da
• Monoisotopic Mass: 230.07430775Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 6-(2-Fluoro-5-methylphenyl)-2-formylphenol

Recent Advances in the Study of 6-(2-Fluoro-5-methylphenyl)-2-formylphenol (CAS: 1261943-51-4)

In recent years, the compound 6-(2-Fluoro-5-methylphenyl)-2-formylphenol (CAS: 1261943-51-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The presence of a formyl group and a fluoro-methylphenyl moiety makes it a versatile intermediate for the synthesis of more complex bioactive molecules. Recent studies have focused on elucidating its pharmacological properties, synthetic pathways, and potential applications in drug development.

One of the key areas of interest is the role of 6-(2-Fluoro-5-methylphenyl)-2-formylphenol in the development of novel anti-inflammatory agents. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits significant inhibitory activity against cyclooxygenase-2 (COX-2), an enzyme implicated in inflammatory processes. The researchers utilized molecular docking simulations and in vitro assays to validate its binding affinity and selectivity, suggesting its potential as a lead compound for further optimization.

Another noteworthy application of 6-(2-Fluoro-5-methylphenyl)-2-formylphenol lies in its use as a precursor in the synthesis of Schiff base ligands. These ligands have been explored for their chelating properties with transition metals, forming complexes that exhibit antimicrobial and anticancer activities. A recent publication in Bioorganic & Medicinal Chemistry Letters (2024) highlighted the synthesis of a series of Schiff base derivatives from this compound, which showed potent activity against methicillin-resistant Staphylococcus aureus (MRSA) and certain cancer cell lines. The study underscored the importance of the formyl group in facilitating the formation of these bioactive derivatives.

In addition to its therapeutic potential, the synthetic accessibility of 6-(2-Fluoro-5-methylphenyl)-2-formylphenol has been a subject of investigation. A team of researchers from the University of Cambridge reported an efficient, scalable synthesis route for this compound in Organic Process Research & Development (2023). The method involves a palladium-catalyzed cross-coupling reaction, followed by selective oxidation, yielding the desired product with high purity and yield. This advancement is expected to facilitate further research and development efforts involving this molecule.

Despite these promising findings, challenges remain in the clinical translation of 6-(2-Fluoro-5-methylphenyl)-2-formylphenol-based therapeutics. Issues such as pharmacokinetic properties, toxicity profiles, and formulation stability need to be addressed in future studies. However, the growing body of research underscores the potential of this compound as a valuable tool in drug discovery and chemical biology. Continued exploration of its applications and optimization of its properties are likely to yield significant contributions to the field.